4-Dodecylbenzenesulfonic acid

• Synthesis of Organic Compounds

  4-DBSA can act as a solvent for specific chemical reactions. For instance, research has explored its use in the synthesis of 2-(1,5-diaryl-1,4-pentadien-3-ylidene)-hydrazinecarboximidamide hydrochlorides [].

• Nanoparticle Research

  Studies have investigated 4-DBSA's potential for stabilizing and manipulating nanoparticles. One example is its use in the in-situ coating of rutile nanoparticles [].

• Solar Cell Development

  Research into solid-state dye-sensitized solar cells (DSSCs) has explored 4-DBSA's role in the fabrication process [].

4-Dodecylbenzenesulfonic acid is an organic compound classified under benzenesulfonic acids and derivatives. It has the chemical formula $C_{18}H_{30}O_{3}S$ and is characterized by a dodecyl group (a straight-chain alkane with 12 carbon atoms) attached to a benzene ring with a sulfonic acid functional group at the para position. This compound is typically encountered in its sodium salt form, known as sodium dodecylbenzenesulfonate, which is a prevalent ingredient in laundry detergents and other cleaning products due to its surfactant properties .

DBSA is a corrosive and irritant substance. It can cause skin burns, eye damage, and irritation of the respiratory tract upon inhalation [].

• Acute Toxicity: Harmful if swallowed (GHS classification: H302) [].
• Skin Corrosion/Irritation: Causes severe skin burns and eye damage (GHS classification: H314) [].

Typical of sulfonic acids. Notably, it can act as a Brønsted acid, donating protons in aqueous solutions. This property enables it to catalyze reactions such as esterification, etherification, and thioetherification . Additionally, it can form micelles in solution, which can enhance reaction rates for certain organic transformations .

The biological activity of 4-Dodecylbenzenesulfonic acid has been studied primarily in the context of its potential toxicity and environmental impact. It exhibits irritant properties on skin and eyes, similar to other linear alkylbenzene sulfonic acids. In aquatic environments, prolonged exposure to this compound has been shown to affect the physiology of organisms such as Lymnaea stagnalis, indicating potential ecological risks associated with its use .

4-Dodecylbenzenesulfonic acid can be synthesized through several methods:

• Sulfonation of Dodecylbenzene: The most common method involves the sulfonation of dodecylbenzene using sulfur trioxide or chlorosulfonic acid, followed by hydrolysis to yield the sulfonic acid.
• Catalytic Processes: As a catalyst, 4-Dodecylbenzenesulfonic acid can be used in solvent-free conditions for various organic syntheses, demonstrating its utility in green chemistry applications .

This compound finds extensive applications across multiple industries:

• Surfactants: Its primary use is as a surfactant in cleaning products, enhancing the solubility and dispersion of other ingredients.
• Catalysis: It serves as an eco-friendly catalyst in organic synthesis, particularly for reactions requiring mild acidic conditions.
• Emulsifiers: In cosmetic formulations, it acts as an emulsifier to stabilize mixtures of oil and water.

Studies on the interactions of 4-Dodecylbenzenesulfonic acid with other compounds have revealed its effectiveness in enhancing solubility and reactivity in various chemical processes. For instance, it can form complexes with metal ions and influence the behavior of other surfactants in mixed systems. Its interactions are crucial for optimizing formulations in both industrial and laboratory settings .

Several compounds exhibit structural or functional similarities to 4-Dodecylbenzenesulfonic acid. Here are some notable examples:

Uniqueness: 4-Dodecylbenzenesulfonic acid is distinguished by its specific dodecyl chain length, which influences its solubility and surfactant efficiency compared to other similar compounds. Its balance between hydrophilic (sulfonate group) and hydrophobic (dodecyl chain) characteristics makes it particularly effective for applications requiring strong surface activity while maintaining stability in aqueous environments.

1: Kuang D, Ye Z, Yang L, Liu N, Lu Z, Chen H. Effect of Rejuvenator Containing Dodecyl Benzene Sulfonic Acid (DBSA) on Physical Properties, Chemical Components, Colloidal Structure and Micro-Morphology of Aged Bitumen. Materials (Basel). 2018 Aug 20;11(8). pii: E1476. doi: 10.3390/ma11081476. PubMed PMID: 30127240; PubMed Central PMCID: PMC6119941.
2: Khalid NK, Devadasan D, Aravind UK, Aravindakumar CT. Screening and quantification of emerging contaminants in Periyar River, Kerala (India) by using high-resolution mass spectrometry (LC-Q-ToF-MS). Environ Monit Assess. 2018 May 31;190(6):370. doi: 10.1007/s10661-018-6745-9. PubMed PMID: 29855727.
3: Vatanparast H, Shahabi F, Bahramian A, Javadi A, Miller R. The Role of Electrostatic Repulsion on Increasing Surface Activity of Anionic Surfactants in the Presence of Hydrophilic Silica Nanoparticles. Sci Rep. 2018 May 8;8(1):7251. doi: 10.1038/s41598-018-25493-7. PubMed PMID: 29740036; PubMed Central PMCID: PMC5940767.
4: Yang M, Tian Z, Ma B, Jia K, Zhang H, Fu J, Qin W, Zhao W. [Establishment of multiple-indirect immunofluorescence technique for detecting multiple markers in the same specimens of hepatoma cells and frozen tissues]. Xi Bao Yu Fen Zi Mian Yi Xue Za Zhi. 2018 Feb;34(2):97-104. Chinese. PubMed PMID: 29673450.
5: Sun H, Guo S, Nan Y, Ma R. Direct determination of surfactant effects on the uptake of gaseous parent and alkylated PAHs by crop leaf surfaces. Ecotoxicol Environ Saf. 2018 Jun 15;154:206-213. doi: 10.1016/j.ecoenv.2018.02.045. Epub 2018 Feb 22. PubMed PMID: 29476969.
6: Song B, Xu P, Zeng G, Gong J, Wang X, Yan J, Wang S, Zhang P, Cao W, Ye S. Modeling the transport of sodium dodecyl benzene sulfonate in riverine sediment in the presence of multi-walled carbon nanotubes. Water Res. 2018 Feb 1;129:20-28. doi: 10.1016/j.watres.2017.11.003. Epub 2017 Nov 4. PubMed PMID: 29127831.
7: Puiggalí-Jou A, Micheletti P, Estrany F, Del Valle LJ, Alemán C. Electrostimulated Release of Neutral Drugs from Polythiophene Nanoparticles: Smart Regulation of Drug-Polymer Interactions. Adv Healthc Mater. 2017 Sep;6(18). doi: 10.1002/adhm.201700453. Epub 2017 Jul 3. PubMed PMID: 28671328.
8: Wang Y, Ni T, Yuan J, Wang C, Liu G. Oxidative treatment of diclofenac via ferrate(VI) in aqueous media: effect of surfactant additives. Water Sci Technol. 2017 Mar;75(5-6):1342-1350. doi: 10.2166/wst.2016.601. PubMed PMID: 28333050.
9: Cano AM, Maul JD, Saed M, Shah SA, Green MJ, Cañas-Carrell JE. Bioaccumulation, stress, and swimming impairment in Daphnia magna exposed to multiwalled carbon nanotubes, graphene, and graphene oxide. Environ Toxicol Chem. 2017 Aug;36(8):2199-2204. doi: 10.1002/etc.3754. Epub 2017 Mar 6. PubMed PMID: 28160491.
10: Liu J, Tian C, Xiong J, Wang L. Polypyrrole blending modification for PVDF conductive membrane preparing and fouling mitigation. J Colloid Interface Sci. 2017 May 15;494:124-129. doi: 10.1016/j.jcis.2017.01.078. Epub 2017 Jan 24. PubMed PMID: 28157630.
11: Takayanagi A, Kobayashi M, Kawase Y. Removal of anionic surfactant sodium dodecyl benzene sulfonate (SDBS) from wastewaters by zero-valent iron (ZVI): predominant removal mechanism for effective SDBS removal. Environ Sci Pollut Res Int. 2017 Mar;24(9):8087-8097. doi: 10.1007/s11356-017-8493-8. Epub 2017 Jan 31. PubMed PMID: 28138885.
12: Hinoue M, Ishimatsu S, Fueta Y, Hori H. A new desorption method for removing organic solvents from activated carbon using surfactant. J Occup Health. 2017 Mar 28;59(2):194-200. doi: 10.1539/joh.16-0214-OA. Epub 2017 Jan 28. PubMed PMID: 28132972; PubMed Central PMCID: PMC5478524.
13: Hammed WA, Rahman MS, Mahmud HNME, Yahya R, Sulaiman K. Processable dodecylbenzene sulfonic acid (DBSA) doped poly(N-vinyl carbazole)-poly(pyrrole) for optoelectronic applications. Des Monomers Polym. 2016 Dec 27;20(1):368-377. doi: 10.1080/15685551.2016.1271086. eCollection 2017. PubMed PMID: 29491808; PubMed Central PMCID: PMC5784872.
14: Zhao Y, Liu H, Tang K, Jin Y, Pan J, der Bruggen BV, Shen J, Gao C. Mimicking the cell membrane: bio-inspired simultaneous functions with monovalent anion selectivity and antifouling properties of anion exchange membrane. Sci Rep. 2016 Nov 17;6:37285. doi: 10.1038/srep37285. PubMed PMID: 27853255; PubMed Central PMCID: PMC5112527.
15: Zhang H, Liu Y, Shen X, Zhang M, Yang Y, Tao S, Wang X. Influence of multiwalled carbon nanotubes and sodium dodecyl benzene sulfonate on bioaccumulation and translocation of pyrene and 1-methylpyrene in maize (Zea mays) seedlings. Environ Pollut. 2017 Jan;220(Pt B):1409-1417. doi: 10.1016/j.envpol.2016.10.093. Epub 2016 Nov 9. PubMed PMID: 27836475.
16: Liley JR, Penfold J, Thomas RK, Tucker IM, Petkov JT, Stevenson PS, Banat IM, Marchant R, Rudden M, Terry A, Grillo I. Self-assembly in dilute mixtures of non-ionic and anionic surfactants and rhamnolipd biosurfactants. J Colloid Interface Sci. 2017 Feb 1;487:493-503. doi: 10.1016/j.jcis.2016.10.071. Epub 2016 Oct 26. PubMed PMID: 27816868.
17: Enger BD, White RR, Nickerson SC, Fox LK. Identification of factors influencing teat dip efficacy trial results by meta-analysis. J Dairy Sci. 2016 Dec;99(12):9900-9911. doi: 10.3168/jds.2016-11359. Epub 2016 Oct 5. PubMed PMID: 27720156.
18: Zhang Y, Ma J, Shi L, Cao D, Quan X. Joint toxicity of cadmium and SDBS on Daphnia magna and Danio rerio. Ecotoxicology. 2016 Dec;25(10):1703-1711. Epub 2016 Oct 5. PubMed PMID: 27709398.
19: Yu Q, Huang H, Ren H, Ding L, Geng J. In situ activity recovery of aging biofilm in biological aerated filter: Surfactants treatment and mechanisms study. Bioresour Technol. 2016 Nov;219:403-410. doi: 10.1016/j.biortech.2016.07.122. Epub 2016 Jul 28. PubMed PMID: 27513646.
20: Peng X, Yuan Y, Wang H, Liang C. Aqueous stability and mobility of C₆₀ complexed by sodium dodecyl benzene sulfonate surfactant. J Environ Sci (China). 2016 Apr;42:89-96. doi: 10.1016/j.jes.2015.05.026. Epub 2015 Aug 15. PubMed PMID: 27090698.